N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methoxybenzamide

• Molecular Formula: C19H20ClNO4S
• Molecular Weight: 393.9 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)-3-methoxybenzamide
• InChI: InChI=1S/C19H20ClNO4S/c1-25-18-4-2-3-15(11-18)19(22)21(17-9-10-26(23,24)13-17)12-14-5-7-16(20)8-6-14/h2-8,11,17H,9-10,12-13H2,1H3
• InChI Key: OLCJLVIHNZIRFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N(CC2=CC=C(C=C2)Cl)C3CCS(=O)(=O)C3

Description

N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methoxybenzamide is a synthetic benzamide derivative characterized by three key structural features:

• 4-Chlorobenzyl group: A lipophilic aromatic substituent with a chlorine atom at the para position, which enhances membrane permeability and influences receptor binding .
• 3-Methoxybenzamide backbone: The methoxy group at the meta position on the benzamide moiety may modulate electronic effects and hydrogen-bonding interactions .

Biological Activity

N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methoxybenzamide is a synthetic compound that exhibits potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C22H26ClNO4S
• Molecular Weight : 436.0 g/mol
• IUPAC Name : N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methoxybenzamide

The compound features a chlorobenzyl group, a dioxidotetrahydrothiophenyl moiety, and a methoxybenzamide structure. These functional groups contribute to its chemical reactivity and biological activity.

Preliminary studies suggest that N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methoxybenzamide may interact with specific biological targets, potentially modulating enzyme activity or disrupting cellular processes. The following mechanisms have been proposed:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, similar to other benzamide derivatives which have shown antiviral properties by increasing intracellular levels of certain proteins such as APOBEC3G .
• Cell Cycle Disruption : Analogous compounds have been reported to inhibit cell division in bacterial models, suggesting potential applications in antimicrobial therapy .

Antiviral Properties

Research into related benzamide derivatives indicates broad-spectrum antiviral effects against various viruses, including hepatitis B virus (HBV) and HIV. For instance, derivatives like IMB-0523 showed significant anti-HBV activity through mechanisms involving the modulation of intracellular A3G levels . It is hypothesized that N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methoxybenzamide may exhibit similar antiviral properties.

Antimicrobial Effects

Studies on benzamide derivatives have demonstrated their ability to inhibit bacterial growth. For example, 3-methoxybenzamide was found to disrupt cell division in Bacillus subtilis, leading to filamentation and cell lysis . This suggests that N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methoxybenzamide could possess antimicrobial activity.

Case Studies and Research Findings

• Antiviral Activity Against HBV : In vitro studies have shown that related benzamide compounds can significantly inhibit HBV replication. The mechanism involves increasing intracellular levels of A3G, which plays a crucial role in restricting viral replication .
• Cell Division Inhibition : Research on 3-methoxybenzamide indicated its capacity to inhibit the FtsZ protein involved in bacterial cell division. This suggests that similar compounds could be effective in targeting bacterial pathogens by disrupting their growth processes .

Summary of Biological Activities

Activity Type	Description	References
Antiviral	Potential inhibition of HBV replication through modulation of A3G levels
Antimicrobial	Inhibition of cell division in bacteria leading to filamentation and lysis
Enzyme Inhibition	Possible interactions with key metabolic enzymes affecting cellular pathways

Comparison with Similar Compounds

Comparison with Structural Analogs

Table 1: Structural and Physicochemical Comparison

Compound Name	Key Structural Differences	Molecular Formula	Molar Mass (g/mol)	Implications
N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methoxybenzamide (Target)	3-Methoxybenzamide backbone	C₂₀H₂₁ClN₂O₄S	420.91	Balanced lipophilicity; meta-methoxy may optimize electronic interactions.
N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(2-methoxyphenoxy)acetamide	Acetamide backbone with 2-methoxyphenoxy ether linkage	C₂₀H₂₂ClNO₅S	423.91	Ether linkage increases polarity; altered hydrogen-bonding capacity.
N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-(hexyloxy)-N-(4-isopropylbenzyl)benzamide	4-Hexyloxybenzamide backbone; 4-isopropylbenzyl group	C₂₈H₃₆N₂O₄S	504.67	Hexyloxy chain enhances lipophilicity; isopropyl group adds steric bulk.
BH52025: Chromene-2-carboxamide derivative	Chromene ring system replaces benzamide	C₂₂H₂₀ClNO₅S	445.92	Chromene backbone may confer π-π stacking or kinase inhibitory activity.

Functional Group Analysis

Backbone Modifications: The acetamide derivative (CAS 620557-06-4) replaces the benzamide with an acetamide group, introducing an ether linkage. The chromene carboxamide (BH52025) replaces the benzamide with a chromene system, which could enhance planar stacking interactions with protein targets (e.g., ATP-binding pockets in kinases) .

The 3-methoxy group in the target compound, compared to the 4-methoxy or 2-methoxyphenoxy groups in analogs, may influence binding orientation in chiral environments due to steric and electronic differences .

Research Implications

While direct biological data for the target compound are unavailable, structural comparisons suggest:

• Target Selectivity : The 3-methoxybenzamide backbone may favor interactions with proteases or GPCRs over kinases, contrasting with chromene-based analogs .
• Solubility-Lipophilicity Balance : The hexyloxy analog’s high lipophilicity () may limit aqueous solubility, whereas the target compound’s methoxy group offers a more balanced profile .
• Metabolic Stability : The sulfone ring likely reduces oxidative metabolism, a feature shared across all analogs .